Cas no 896053-03-5 (3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine
• CAS No: 896053-03-5
• MF: C₁₇H₁₂ClN₃O₂S
• MW: 357.814081192017
• CID: 5946809
• PubChem ID: 7205804
• Update Time: 2025-06-08

3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine
• 3-(4-chlorophenyl)-6-[(4-nitrophenyl)methylsulfanyl]pyridazine
• 896053-03-5
• F1899-0191
• 3-(4-chlorophenyl)-6-((4-nitrobenzyl)thio)pyridazine
• AKOS024618219
• 3-(4-chlorophenyl)-6-{[(4-nitrophenyl)methyl]sulfanyl}pyridazine

• Inchi： 1S/C17H12ClN3O2S/c18-14-5-3-13(4-6-14)16-9-10-17(20-19-16)24-11-12-1-7-15(8-2-12)21(22)23/h1-10H,11H2
• InChI Key： ABPUWDZCWFWEPX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(N=N1)SCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.0338755g/mol
• Monoisotopic Mass: 357.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.9Ų

Additional information on 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine

Introduction to Compound with CAS No. 896053-03-5 and Product Name: 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine

The compound identified by the CAS number 896053-03-5 and the product name 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridazine class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

Pyridazine derivatives are known for their structural versatility and functional diversity, making them valuable scaffolds in drug discovery. The specific structure of 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 4-chlorophenyl moiety and a 4-nitrophenylmethylsulfanyl substituent enhances its potential as a lead compound in medicinal chemistry.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyridazine derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine make it a promising candidate for further investigation in these areas.

The 4-chlorophenyl group is known to influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. Additionally, the 4-nitrophenylmethylsulfanyl substituent introduces a polar moiety that can enhance solubility and interact with specific binding sites in proteins. These features collectively contribute to the compound's potential as a pharmacological agent.

In the context of drug discovery, the synthesis and characterization of 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine have been refined through advanced synthetic methodologies. Modern techniques such as combinatorial chemistry and high-throughput screening have facilitated the rapid identification of novel derivatives with enhanced biological activity. These approaches are crucial for optimizing lead compounds like this one for clinical development.

Current research initiatives are exploring the pharmacokinetic properties of pyridazine derivatives to improve their bioavailability and therapeutic efficacy. The structural modifications present in 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine offer opportunities for fine-tuning these properties. For instance, computational modeling and molecular dynamics simulations can predict how changes in the molecular structure will affect its interactions with biological targets.

The compound's potential applications extend beyond traditional pharmaceutical uses. In agrochemical research, pyridazine derivatives have shown promise as intermediates in the development of novel pesticides and herbicides. Their ability to interact with biological systems makes them valuable tools for modulating plant growth and protecting crops from pests.

Furthermore, environmental scientists are investigating the ecological impact of pyridazine compounds. Understanding their persistence and degradation pathways is essential for assessing their environmental footprint. Research efforts are focused on developing sustainable synthetic routes that minimize waste and reduce environmental impact.

The chemical synthesis of 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine involves multi-step reactions that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles are being employed to enhance efficiency and sustainability. These innovations are critical for ensuring that the production of such compounds aligns with global sustainability goals.

As interest in pyridazine derivatives continues to grow, collaborations between academic researchers and industry partners are fostering innovation in drug discovery. Public-private partnerships are essential for translating laboratory findings into clinical applications that benefit patients worldwide. The compound's unique structure makes it a valuable asset in these collaborative efforts.

In conclusion, 3-(4-chlorophenyl)-6-{(4-nitrophenyl)methylsulfanyl}pyridazine represents a significant advancement in chemical biology and pharmaceutical research. Its structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a promising lead compound for further development. Continued research efforts will likely uncover new applications for this compound across various fields, including medicine, agriculture, and environmental science.